Cas no 7672-27-7 (N-Nitro-L-argininebenzyl Ester)

N-Nitro-L-argininebenzyl Ester structure
7672-27-7 structure
Product Name:N-Nitro-L-argininebenzyl Ester
CAS No:7672-27-7
MF:C13H19N5O4
MW:309.321062326431
MDL:MFCD00270615
CID:567507
PubChem ID:151475
Update Time:2025-04-19

N-Nitro-L-argininebenzyl Ester Chemical and Physical Properties

Names and Identifiers

    • (S)-Benzyl 2-amino-5-(3-nitroguanidino)pentanoate
    • H-Arg(NO2)-OBzl p-tosylate salt
    • N-ω-Nitro-L-arginine benzyl ester
    • Arg(NO2)-OBzl
    • Arg(no2)-obzl.tosoh
    • H-Arg(NO?)-OBzlp-tosylatesalt
    • H-Arg(NO2)-Obzl
    • H-Arg(NO2)-OBzl.TosOH
    • H-Arg(NO2)-OBzl-Tos
    • L-Ornithine,N5-[imino(nitroamino)methyl]-, phenylmethyl ester
    • N-Nitro-L-argininebenzyl ester
    • N5-(Nitroamidino)-L-ornithine benzyl ester
    • H-Arg(NO)-OBzl p-tosylate salt
    • L-Nabe
    • NABE
    • N(w)-nitroarginine Benzyl Ester
    • L-Ornithine, N5-(imino(nitroamino)methyl)-, phenylmethyl ester
    • L-Ornithine, N5-[imino(nitroamino)methyl]-, phenylmethyl ester
    • N(G)-Nitro-L-arginine-benzylester
    • H-Arg(NO2)OBzl
    • N(omega)-Nitro-L-arginine benzyl ester
    • FAJFGLZHUIUNSS-NSHDSACASA-N
    • KM1791
    • N-Omega-
    • CS-0110336
    • AKOS016014323
    • BENZYL (2S)-2-AMINO-5-(N'-NITROCARBAMIMIDAMIDO)PENTANOATE
    • AKOS040747112
    • A838808
    • benzyl (2S)-2-amino-5-[[amino(nitramido)methylidene]amino]pentanoate
    • benzyl Nw-nitro-L-argininate
    • SCHEMBL9626162
    • HY-130673
    • Benzyl N~5~-(N-nitrocarbamimidoyl)ornithinate
    • D86752
    • 7672-27-7
    • N-
    • O-Nitro-L-arginine benzyl ester
    • AS-71416
    • DTXSID00998034
    • MFCD00270615
    • DA-66160
    • N'-Nitro-L-arginine benzyl ester
    • N-OMEGA-NITRO-L-ARGININE BENZYL ESTER P&
    • CHEBI:230847
    • N-Nitro-L-argininebenzyl Ester
    • MDL: MFCD00270615
    • Inchi: 1S/C13H19N5O4/c14-11(7-4-8-16-13(15)17-18(20)21)12(19)22-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9,14H2,(H3,15,16,17)/t11-/m0/s1
    • InChI Key: FAJFGLZHUIUNSS-NSHDSACASA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@H](CCC/N=C(\N)/N[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 309.144
  • Monoisotopic Mass: 309.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 149
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.37
  • Melting Point: 132-134 ºC
  • Boiling Point: 484°Cat760mmHg
  • Flash Point: 246.5°C
  • Refractive Index: 1.605

N-Nitro-L-argininebenzyl Ester Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Store at 0-5 ° C

N-Nitro-L-argininebenzyl Ester Pricemore >>

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